2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid

• IUPAC Name: 2-[2-(dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid
• InChI: InChI=1S/C14H19FN2O3/c1-10-4-5-11(12(15)8-10)14(20)17(9-13(18)19)7-6-16(2)3/h4-5,8H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key: AEXSCNCFOWFINY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N(CCN(C)C)CC(=O)O)F
• Molecular Formula: C14H19FN2O3
• Molecular Weight: 282.31 g/mol

Description

2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid, also known as DMEAFAA, is a novel compound that has gained significant attention in the field of scientific research. This molecule belongs to the class of acetic acid derivatives and has been shown to possess unique biochemical and physiological properties that make it a promising candidate for various applications.

Scientific Research Applications

2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been studied extensively for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid exhibits potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to have a range of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory properties, 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease. 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has also been shown to have cardioprotective effects and may be useful in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid is its high purity and yield, which makes it suitable for large-scale synthesis. Additionally, 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to be stable under a variety of conditions, making it a useful tool for laboratory experiments. However, one limitation of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid is its relatively high cost compared to other compounds, which may limit its use in some research applications.

Future Directions

There are several future directions for research on 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid. One area of interest is in the development of new drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid and its effects on various physiological systems. Finally, research is needed to explore the potential applications of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid in other fields, such as neuroscience and cardiovascular research.
Conclusion
In conclusion, 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid is a novel compound with unique biochemical and physiological properties that make it a promising candidate for various scientific research applications. The synthesis method of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to produce high yields and purity, making it suitable for large-scale synthesis. The mechanism of action of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid has been shown to have a range of biochemical and physiological effects, including antitumor, anti-inflammatory, neuroprotective, and cardioprotective effects. While there are some limitations to the use of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid in laboratory experiments, its potential applications in drug development and other fields make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid involves the condensation of 2-fluoro-4-methylbenzoic acid with N,N-dimethylethylenediamine in the presence of triethylamine. The resulting intermediate is then subjected to a reaction with chloroacetyl chloride to yield 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid. This method has been reported to produce 2-[2-(Dimethylamino)ethyl-(2-fluoro-4-methylbenzoyl)amino]acetic acid in high yields and purity, making it suitable for large-scale synthesis.